Cas no 1030857-14-7 (Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]-)

• Product Name: Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]-
• CAS No: 1030857-14-7
• MF: C₁₁H₈N₄S
• MW: 228.273019790649
• MDL: MFCD03011799
• CID: 5176107
• Update Time: 2026-03-04

Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]-

• MDL： MFCD03011799
• Inchi： 1S/C11H8N4S/c1-2-5-12-9(3-1)11-13-7-10(16-11)8-4-6-14-15-8/h1-7H,(H,14,15)
• InChI Key： PVPCIYLMLUJAAJ-UHFFFAOYSA-N
• SMILES： C1(C2=NC=C(C3C=CNN=3)S2)=NC=CC=C1

Additional information on Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]-

Comprehensive Overview of Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]- (CAS No. 1030857-14-7): Properties, Applications, and Research Insights

Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]- (CAS No. 1030857-14-7) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound combines a pyridine ring with a thiazole and pyrazole moiety, making it a versatile scaffold for drug discovery. Its molecular formula, C₁₁H₈N₄S, reflects a balanced hydrophobicity and polarity, which is critical for bioavailability and target binding. Researchers are increasingly exploring its potential as a kinase inhibitor or antimicrobial agent, aligning with the growing demand for novel therapeutic candidates.

The compound’s synthetic pathway often involves multi-step reactions, including condensation and cyclization, to achieve high purity. Recent studies highlight its role in cancer research, particularly in modulating cell signaling pathways. For instance, derivatives of Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]- have shown promise in inhibiting angiogenesis, a hot topic in oncology. This aligns with user searches for “new cancer drug targets 2024” or “heterocyclic compounds in medicine,” underscoring its relevance in current scientific discourse.

Beyond pharmaceuticals, this compound is investigated for its photophysical properties, appealing to materials scientists. Its fluorescence characteristics make it a candidate for OLEDs or sensors, addressing queries like “organic semiconductors 2024.” The thiazole-pyrazole core also contributes to its stability under physiological conditions, a trait highly sought after in drug delivery systems.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 1030857-14-7. Purity thresholds (>98%) are critical for reproducibility, a frequent concern in forums discussing “how to validate compound purity.” Additionally, its solubility in DMSO and methanol facilitates in vitro assays, a practical detail often searched by lab technicians.

Environmental and green chemistry perspectives are also emerging. Researchers are optimizing synthetic routes to reduce waste, responding to trends like “sustainable chemical synthesis.” The compound’s low ecotoxicity profile, as per preliminary data, further enhances its appeal for industrial applications.

In summary, Pyridine, 2-[5-(1H-pyrazol-3-yl)-2-thiazolyl]- exemplifies the intersection of medicinal chemistry and advanced materials. Its dual applicability in life sciences and technology positions it as a compound of enduring interest, answering pressing questions in both academic and industrial settings.